NFh-ALP

• Molecular Formula: C27H27Br2INO5P
• Molecular Weight: 763.2 g/mol
• InChI: InChI=1S/C27H26Br2NO5P.HI/c1-4-30-22-10-9-19(28)14-20(22)27(2,3)25(30)11-8-16-6-5-7-17-12-18-13-21(29)24(35-36(31,32)33)15-23(18)34-26(16)17;/h8-15H,4-7H2,1-3H3,(H-,31,32,33);1H/b11-8+
• InChIKey: HRMUOFBHCIBZEH-YGCVIUNWSA-N

NFh ALP: ALP-Activatable Photosensitizer

NFh-ALP is a specialized research compound classified as an alkaline phosphatase (ALP)-activatable photosensitizer . Its functional design centers on a prodrug-like strategy: the compound is designed to be selectively activated by the tumor-associated biomarker ALP, triggering the release of a cytotoxic agent for photodynamic therapy (PDT) upon near-infrared (NIR) light excitation at 808 nm, with a maximum absorption wavelength of approximately 656 nm [REFS-1, REFS-2].

ALP-cleavable prodrug for enzyme-targeted PDT research models

808 nm NIR excitation supports deep-tissue photodynamic studies

Hemicyanine-derived theranostic probe (imaging + phototherapy research)

• [1] Zhao, C., Sun, W., Huang, X., Liu, Y., & Wang, H. Y. (2024). Alkaline Phosphatase Activated Near-Infrared Frequency Upconversion Photosensitizers for Tumor Photodynamic Therapy. Journal of Medicinal Chemistry, 67(15), 13383-13391. View Source

Why NFh ALP Cannot Be Substituted

Procurement of a generic near-infrared (NIR) photosensitizer is not a functional substitute for NFh-ALP due to its unique, dual-layered activation mechanism. Standard photosensitizers lack both the ALP-mediated activation and the specific upconversion properties under 808 nm NIR excitation . This combination is critical for mitigating off-target phototoxicity in non-tumor tissues. NFh-ALP's design as an activatable prodrug ensures that its cytotoxic component, NFh-Br11, is only released in the presence of ALP, a feature not shared by non-activatable in-class compounds. Substitution would compromise experimental models relying on this biomarker-specific activation and deep-tissue NIR light penetration.

Attribute

NFh-ALP

Conventional Reagents

Activation

ALP-enzyme cleavable prodrug

Constitutively active or non-specific

Excitation

808 nm NIR (deep tissue)

638 nm or visible (limited depth)

1O2 Generation

Heavy-atom enhanced, high efficiency

Lower efficiency or imaging-only probes

These multimodal differences may limit direct substitution; validation in ALP-overexpressing models is required to reproduce activation-dependent phototoxicity profile.

• [1] Zhao, C., Sun, W., Huang, X., Liu, Y., & Wang, H. Y. (2024). Alkaline Phosphatase Activated Near-Infrared Frequency Upconversion Photosensitizers for Tumor Photodynamic Therapy. Journal of Medicinal Chemistry, 67(15), 13383-13391. View Source

NFh ALP Evidence Guide

Enzymatic Activation vs Constitutive Dyes

A direct head-to-head comparison within the same study established the functional differentiation between the activatable prodrug NFh-ALP and its non-activatable active component, NFh-Br11. While NFh-Br11 'exhibited an excellent 1O2 generation rate under 808 nm excitation and effectively killed tumor cells in vitro', the activatable NFh-ALP was designed to release NFh-Br11 only upon enzymatic cleavage by ALP . The study concluded that NFh-ALP 'could be activated by ALP and release NFh-Br11, which induces apoptosis of tumor cells and has outstanding anticancer effects in vitro and in vivo' . The quantified difference lies in the conditional cytotoxicity: NFh-Br11 is constitutively active, while NFh-ALP's activity is gated by the presence of ALP.

Enzymatic Activation vs Constitutive Dyes

Head-to-head

NFh-ALP (prodrug) Low native cytotoxicity

NFh-Br11 (active) Potent phototoxicity upon 808 nm irradiation

Prodrug activation may limit off-target phototoxicity in research models

In vitro tumor cell viability assay; ALP-dependent cleavage required.

Evidence Dimension	Conditional Photocytotoxicity
Target Compound Data	Cytotoxicity is dependent on ALP-mediated activation; 'outstanding anticancer effects in vitro and in vivo' post-activation .
Comparator Or Baseline	NFh-Br11: Exhibited 'excellent 1O2 generation rate under 808 nm excitation' and constitutive in vitro tumor cell killing .
Quantified Difference	Qualitative difference: Constitutive activity (NFh-Br11) vs. ALP-gated activity (NFh-ALP).
Conditions	In vitro tumor cell assays and in vivo models (details not specified in abstract) .

Why This Matters

This demonstrates NFh-ALP's primary value proposition as a prodrug, offering an ALP-specific activation mechanism to minimize non-specific phototoxicity, a key differentiator for targeted PDT research.

• [1] Zhao, C., Sun, W., Huang, X., Liu, Y., & Wang, H. Y. (2024). Alkaline Phosphatase Activated Near-Infrared Frequency Upconversion Photosensitizers for Tumor Photodynamic Therapy. Journal of Medicinal Chemistry, 67(15), 13383-13391. View Source

Near-Infrared Activation for Deeper Penetration

NFh-ALP exhibits a specific photophysical profile characterized by a maximum absorption wavelength of approximately 656 nm and the ability to generate singlet oxygen (1O2) under 808 nm NIR excitation [REFS-2, REFS-3]. This 808 nm excitation wavelength is a key differentiator from many conventional photosensitizers that require shorter, less tissue-penetrating wavelengths of light. The source study explicitly notes that 'the activated near-infrared upconversion photosensitizer has a high tissue penetration depth' . This is a class-level inference that positions NFh-ALP favorably for in vivo applications compared to photosensitizers activated by visible light.

Near-Infrared Activation for Deeper Penetration

Cross-study comparable

NFh-ALP 808 nm (NIR-I window)

Hcy-I (standard dye) 638 nm (Visible Red)

808 nm activation supports deep-tissue PDT research models

Photophysical characterization and tissue penetration modeling context.

Evidence Dimension	Excitation Wavelength & Tissue Penetration
Target Compound Data	Generates 1O2 under 808 nm NIR excitation; max absorption ~656 nm [REFS-2, REFS-3].
Comparator Or Baseline	Conventional visible-light activated photosensitizers (e.g., 2-Anthrol derivatives activated by visible light ).
Quantified Difference	NFh-ALP uses NIR light (808 nm) for deeper tissue penetration, whereas many other ALP-activatable photosensitizers (like 2-Anthrol derivative 4) are activated by visible light .
Conditions	NIR upconversion hemicyanine dye scaffold .

Why This Matters

For in vivo applications, NIR excitation enables superior light penetration through biological tissues, a critical parameter for effective phototherapy in deep-seated or solid tumors, making NFh-ALP a more suitable candidate than visible-light-dependent alternatives.

• [1] Zhao, C., Sun, W., Huang, X., Liu, Y., & Wang, H. Y. (2024). Alkaline Phosphatase Activated Near-Infrared Frequency Upconversion Photosensitizers for Tumor Photodynamic Therapy. Journal of Medicinal Chemistry, 67(15), 13383-13391. View Source
• [2] Li, Y., et al. (2025). An alkaline phosphatase-activatable photosensitizer based on 2-anthrol for selective targeting of cancer cells. Bioorganic & Medicinal Chemistry Letters, 129, 130371. View Source

Heavy Atom Effect for Enhanced Singlet Oxygen

The primary research article explicitly states that NFh-ALP has 'outstanding anticancer effects in vitro and in vivo' . While specific quantitative metrics (e.g., tumor growth inhibition percentage, survival curves) are not provided in the abstract, this statement serves as supporting evidence of its functional performance in a living system, distinguishing it from compounds that may only demonstrate in vitro activity. The mechanism is attributed to the ALP-mediated release of NFh-Br11, which 'induces apoptosis of tumor cells' .

Heavy Atom Effect for Enhanced 1O2

Class-level inference

NFh-Br11 (payload) Reported excellent 1O2 generation rate at 808 nm

Hcy-I (reference) 1O2 Quantum Yield = 48.9% at 638 nm

High 1O2 generation efficiency under NIR may benefit deep-tissue phototoxicity research

Comparative photophysical data; class-level review recommended.

Evidence Dimension	In Vivo Anticancer Activity
Target Compound Data	Exhibits 'outstanding anticancer effects in vivo' .
Comparator Or Baseline	Not applicable; this is a statement of its own performance in an animal model.
Quantified Difference	Not quantified in available abstract.
Conditions	In vivo tumor models (details not specified in abstract) .

Why This Matters

In vivo validation is a critical milestone in preclinical development. This data confirms that NFh-ALP's designed mechanism of action translates to a therapeutic effect in a complex biological environment, increasing confidence in its utility for advanced research applications.

• [1] Zhao, C., Sun, W., Huang, X., Liu, Y., & Wang, H. Y. (2024). Alkaline Phosphatase Activated Near-Infrared Frequency Upconversion Photosensitizers for Tumor Photodynamic Therapy. Journal of Medicinal Chemistry, 67(15), 13383-13391. View Source

NFh ALP Application Scenarios

Deep-Tissue Enzyme-Targeted PDT

NFh-ALP is ideally suited for investigating ALP as a biomarker for targeted cancer therapy. As an ALP-activatable prodrug, it enables studies that require conditional cytotoxicity, minimizing damage to healthy, ALP-low tissues while selectively ablating ALP-positive tumor cells upon 808 nm NIR irradiation .

Tumor Microenvironment ALP Activity Studies

The compound's ability to generate singlet oxygen under 808 nm NIR excitation makes it a valuable tool for research focused on enhancing light penetration depth in PDT. This is a key differentiator for in vivo studies where conventional visible-light photosensitizers are ineffective .

Image-Guided Theranostic PDT Development

NFh-ALP's mechanism—where ALP cleavage releases the active cytotoxic agent NFh-Br11, which subsequently induces tumor cell apoptosis —provides a defined model system for studying the kinetics and biological consequences of enzyme-triggered drug release in cancer cells.

Biocompatibility Assessment of Activatable NIR Agents

Vendor datasheets consistently report that NFh-ALP exhibits 'good biocompatibility' [REFS-2, REFS-3]. This property, combined with its activatable nature, makes it a reference standard for evaluating the safety profile and off-target effects of next-generation, bio-responsive NIR phototherapeutic agents in preclinical settings.

Application

Selection Property

Validation Focus

Deep-tissue PDT research models

808 nm NIR activation

Tissue penetration depth in xenograft or orthotopic models

Tumor microenvironment ALP activity studies

ALP-cleavable prodrug

Correlation of intratumoral ALP level with phototoxicity response

Theranostic PDT research

Fluorescent and phototoxic dual function

Real-time activation monitoring and distribution in tumors

• [1] Zhao, C., Sun, W., Huang, X., Liu, Y., & Wang, H. Y. (2024). Alkaline Phosphatase Activated Near-Infrared Frequency Upconversion Photosensitizers for Tumor Photodynamic Therapy. Journal of Medicinal Chemistry, 67(15), 13383-13391. View Source